Cas no 74638-76-9 (2,4-Diaminopyrimidine 3-N-Oxide)

2,4-Diaminopyrimidine 3-N-Oxide structure
74638-76-9 structure
Product Name:2,4-Diaminopyrimidine 3-N-Oxide
CAS No:74638-76-9
MF:C4H6N4O
MW:126.116639614105
MDL:MFCD06410894
CID:90642
Update Time:2026-05-14

2,4-Diaminopyrimidine 3-N-Oxide Chemical and Physical Properties

Names and Identifiers

    • 2,4-diaminopyrimidine 3-oxide
    • 2,4, DIAMINO PYRIMIDINE-3-OXIDE
    • 2,4-DIAMINO PYRIMIDINE-3-OXIDE
    • 2,4-diaminopyrimidine 3-N-oxide
    • 2,4-diaminopyrimidine-3oxide
    • 2,4-Pyrimidinediamine,3-oxide (9CI)
    • 2,4-pyrimidinediamine-3-oxide
    • Aminexil
    • pyrimidine-2,4-diamine 3-oxide
    • Kopexil
    • DiaminoPyrimidineOxide
    • 2,4-Diaminopyrimidine 3-N-Oxide
    • MDL: MFCD06410894
    • Inchi: InChI=1S/C4H6N4O/c5-3-1-2-7-4(6)8(3)9/h1-2H,5H2,(H2,6,7)
    • InChI Key: SGHQFNHCCOBUKB-UHFFFAOYSA-N
    • SMILES: NC1=NC=CC(N)=[N+]1[O-]

Computed Properties

  • Exact Mass: 126.05400

Experimental Properties

  • Density: 1.69±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (6.4 g/l) (25 º C),
  • PSA: 90.39000
  • LogP: 0.83690

2,4-Diaminopyrimidine 3-N-Oxide Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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2,4-Diaminopyrimidine 3-N-Oxide Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:74638-76-9)2,4-二氨基嘧啶-3-氧化物
Order Number:LE25905069;LE3184
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:52
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:74638-76-9)2,4-Diaminopyrimidine 3-N-Oxide
Order Number:A903820
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:15
Price ($):346.0
Email:sales@amadischem.com
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:74638-76-9)2,4-二氨基嘧啶-3-氧化物
LE25905069;LE3184
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Amadis Chemical Company Limited
(CAS:74638-76-9)2,4-Diaminopyrimidine 3-N-Oxide
A903820
Purity:99%
Quantity:25g
Price ($):346.0
Email